Cas no 36818-50-5 (Ethyl 3-(1-naphthyl)propanoate)

• Product Name: Ethyl 3-(1-naphthyl)propanoate
• CAS No: 36818-50-5
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 2824319
• PubChem ID: 10966256
• Update Time: 2025-10-29

Ethyl 3-(1-naphthyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1-naphthyl)propanoate
• ETHYL 3-(NAPHTHALEN-1-YL)PROPANOATE
• Ethyl 3-naphthalen-1-ylpropanoate
• 1-Naphthalenepropanoic acid, ethyl ester
• 3-naphthalen-1-ylpropionic acid ethyl ester
• ethyl 3-(1-naphthyl)propionate
• ethyl 3-(naphth-1-yl)propanoate
• Ethyl 3-(naphth-1-yl)propaneate
• ethyl 3-(naphthalen-1-yl) propanoate
• 3-(1-Naphthyl)propanoic acid ethyl ester
• 3-naphthalen-1-yl-propionic acid ethyl ester
• MFCD11555090
• 36818-50-5
• YREBQYMNCJOFML-UHFFFAOYSA-N
• AKOS015150537
• DTXSID60450128
• SCHEMBL2302173
• D70002
• ETHYL 3-(NAPHTHALEN-1-YL)PROPANOATEETHYL 3-(NAPHTHALEN-1-YL)PROPANOATE
• DTXCID80400948
• Ethyl 3-(1-naphthyl)propanoate

• Inchi： 1S/C15H16O2/c1-2-17-15(16)11-10-13-8-5-7-12-6-3-4-9-14(12)13/h3-9H,2,10-11H2,1H3
• InChI Key： YREBQYMNCJOFML-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 228.115029749 g/mol
• Monoisotopic Mass: 228.115029749 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 228.29

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 348.8±11.0 °C at 760 mmHg
• Flash Point: 145.6±17.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 3-(1-naphthyl)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Ethyl 3-(1-naphthyl)propanoate

Ethyl 3-(1-naphthyl)propanoate (CAS No. 36818-50-5): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3-(1-naphthyl)propanoate, identified by its chemical abstracts service number CAS No. 36818-50-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This ester, featuring a 1-naphthyl substituent on a propanoate backbone, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

The molecular structure of Ethyl 3-(1-naphthyl)propanoate consists of a propanoic acid moiety esterified with ethanol, with the 1-naphthyl group attached to the third carbon atom of the propanoyl chain. This configuration imparts distinct electronic and steric characteristics, making it a versatile building block for synthesizing more complex molecules. The presence of the aromatic 1-naphthyl ring enhances the compound's solubility in organic solvents and its interaction with biological targets.

In recent years, Ethyl 3-(1-naphthyl)propanoate has been explored for its potential in medicinal chemistry. Its structural motif is reminiscent of several bioactive natural products and pharmaceuticals, suggesting that it could serve as a scaffold for developing novel therapeutic agents. Specifically, the combination of the aliphatic ester and aromatic ring system may facilitate interactions with enzymes or receptors, making it a promising candidate for further investigation.

One of the most intriguing aspects of Ethyl 3-(1-naphthyl)propanoate is its role in the synthesis of functional materials. The compound's ability to form stable complexes with other molecules has led to studies on its applications in catalysis and polymer science. Researchers have demonstrated that derivatives of this compound can act as ligands in transition metal catalysis, enhancing reaction efficiencies in various organic transformations.

The pharmacological properties of Ethyl 3-(1-naphthyl)propanoate have also been scrutinized in several preclinical studies. Initial findings suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, which could make it useful in the development of drugs targeting neurological disorders. Additionally, its structural similarity to known anti-inflammatory agents has prompted investigations into its potential anti-inflammatory effects.

The synthesis of Ethyl 3-(1-naphthyl)propanoate is typically achieved through esterification reactions, where 3-bromo-1-naphthanol reacts with propanoic acid under acidic conditions. This methodological approach ensures high yield and purity, making it accessible for large-scale production. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to introduce modifications at the 1-naphthyl ring, expanding the compound's chemical space for drug development.

In conclusion, Ethyl 3-(1-naphthyl)propanoate (CAS No. 36818-50-5) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and functional versatility position it as a valuable tool for developing new drugs and materials. As research continues to uncover its potential, this compound is likely to play an increasingly significant role in both academic and industrial settings.